Cas no 88313-85-3 (Hexanethioic acid, 6-amino-, S-phenyl ester, hydrochloride)

• Product Name: Hexanethioic acid, 6-amino-, S-phenyl ester, hydrochloride
• CAS No: 88313-85-3
• Molecular Formula: C₁₂H₁₇NOS^.HCl
• Molecular Weight: 259.79542
• CID: 637644
• PubChem ID: 71409162

Hexanethioic acid, 6-amino-, S-phenyl ester, hydrochloride Properties

Names and Identifiers

• Hexanethioic acid, 6-amino-, S-phenyl ester, hydrochloride
• S-phenyl 6-aminohexanethioate,hydrochloride
• DTXSID80828926
• S-Phenyl 6-aminohexanethioate--hydrogen chloride (1/1)
• 6-AMINO-1-(PHENYLSULFANYL)HEXAN-1-ONE HYDROCHLORIDE
• S-phenyl 6-aminohexanethioate;hydrochloride
• 88313-85-3
• EN300-7473062

• InChIKey： AGFIDWLECLJPOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NOS.ClH/c13-10-6-2-5-9-12(14)15-11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5-6,9-10,13H2;1H
• SMILES： C1=CC=C(C=C1)SC(=O)CCCCCN.Cl

Computed Properties

• Exact Mass: 259.0797631g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 259.0797631g/mol
• Heavy Atom Count: 16
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters